Cas no 16492-11-8 (Acridine, 9-chloro-4-methyl-)

Acridine, 9-chloro-4-methyl- structure
Acridine, 9-chloro-4-methyl- structure
Product Name:Acridine, 9-chloro-4-methyl-
CAS No:16492-11-8
MF:C14H10ClN
MW:227.688902378082
CID:96343
PubChem ID:614928
Update Time:2025-04-18

Acridine, 9-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Acridine, 9-chloro-4-methyl-
    • 9-chloro-4-methylacridine
    • DTXSID70346785
    • 16492-11-8
    • BJKBNMNIEHNIPT-UHFFFAOYSA-N
    • 9-Chloro-4-methylacridine #
    • 4-met hyl-9-chloroacridine
    • SCHEMBL6791707
    • 4-Methyl-9-chloro-acridine
    • Inchi: 1S/C14H10ClN/c1-9-5-4-7-11-13(15)10-6-2-3-8-12(10)16-14(9)11/h2-8H,1H3
    • InChI Key: BJKBNMNIEHNIPT-UHFFFAOYSA-N
    • SMILES: ClC1C2C=CC=CC=2N=C2C(C)=CC=CC2=1

Computed Properties

  • Exact Mass: 227.0501770g/mol
  • Monoisotopic Mass: 227.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 12.9Ų
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